Cas no 32152-70-8 (Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)-)

• Product Name: Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)-
• CAS No: 32152-70-8
• MF: C₂₃H₃₇NO₅
• MW: 407.543587446213
• CID: 310632
• PubChem ID: 161735
• Update Time: 2025-04-19

Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)- Chemical and Physical Properties

Names and Identifiers

• Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)-
• Aconitane-8,14-diol, 20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1alpha,14alpha,16beta)-
• 11-Ethyl-13-(hydroxymethyl)-6,16-dimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8-diol
• 32152-70-8
• Cammaconine
• Columbiananine
• DTXSID70954021
• CHEBI:3340
• Q27106034
• 20-ethyl-4-(hydroxymethyl)-1,16-dimethoxyaconitane-8,14-diol
• C08666
• (1S,2R,3R,4S,5S,6S,8S,9S,13S,16S,17R)-11-ethyl-13-(hydroxymethyl)-6,16-dimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8-diol

• Inchi： 1S/C23H37NO5/c1-4-24-10-21(11-25)6-5-17(29-3)23-13-7-12-15(28-2)9-22(27,18(13)19(12)26)14(20(23)24)8-16(21)23/h12-20,25-27H,4-11H2,1-3H3
• InChI Key： WCEASIFXIDFWHE-UHFFFAOYSA-N
• SMILES： OC12CC(C3C(C1C(C3)C13C(CCC4(CO)CN(CC)C1C2CC34)OC)O)OC

Computed Properties

• Exact Mass: 407.267
• Monoisotopic Mass: 407.267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 540.5°Cat760mmHg
• Flash Point: 280.7°C
• Refractive Index: 1.612
• LogP: 0.81500